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Introduction

Bop-JF646 is a specialized molecular probe designed for the investigation of integrin biology. It
is a conjugate of BOP, a potent dual inhibitor of a9p1 and a41 integrins, and Janelia Fluor 646
(JF646), a far-red fluorogenic dye. This combination allows for the direct visualization and
tracking of these specific integrin subtypes in living cells. A key feature of Bop-JF646 is its
fluorogenicity; it remains non-fluorescent until it binds to its integrin targets, enabling no-wash
imaging experiments with a high signal-to-noise ratio. This technical guide provides a
comprehensive overview of Bop-JF646, its properties, and its applications in cellular biology,
complete with detailed experimental protocols and pathway visualizations.

Note: Bop-JF646 has been withdrawn from sale for commercial reasons[1]. This guide is
intended for informational purposes for researchers who may have existing stocks or are
interested in the application of similar fluorescently-labeled integrin inhibitors.

Core Properties and Data
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Bop-JF646 combines the inhibitory function of the small molecule BOP with the fluorescent
properties of the Janelia Fluor 646 dye. This allows for the precise localization and tracking of
0a9B1 and a4pB1 integrins.

Juantitati [ _IE646 and its €

Parameter Value Notes

Target Integrins a9B1 and a4p1 Dual inhibitor.

In activating conditions (1 mM
Binding Affinity (Kd) of BOP a9B1: <3 pM; a4B1: <5 pM Mn2+). This is for the
unconjugated BOP inhibitor[2].

Optimal for excitation with a

Excitation Maximum (Aex) 646 nm[3] ]
647 nm laser line.
Emission Maximum (Aem) 664 nm Emits in the far-red spectrum.
A measure of the efficiency of
Quantum Yield (®) 0.54 photon emission after
absorption.
A measure of how strongly the
Extinction Coefficient (g) 152,000 M—tcm~1 molecule absorbs light at a
given wavelength.
Fluoresces only upon binding
Fluorogenicity Yes to integrins, allowing for no-
wash protocols.
Cell Permeability Yes Suitable for live-cell imaging.

Signaling Pathway and Mechanism of Action

Bop-JF646 acts as an antagonist to a931 and 041 integrins. These integrins are
transmembrane receptors that mediate cell-matrix and cell-cell adhesion, playing crucial roles
in cell signaling, migration, and proliferation. By binding to these integrins, Bop-JF646 blocks
their interaction with their natural ligands, such as vascular cell adhesion molecule-1 (VCAM-1)
and the alternatively spliced CS1 domain of fibronectin for a431, and tenascin-C and
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osteopontin for a9f1. This inhibition disrupts the downstream signaling cascades that are
initiated by integrin clustering and activation.
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Integrin Signaling Inhibition by Bop-JF646
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General Experimental Workflow for Bop-JF646 Imaging

1. Cell Culture
- Plate cells on appropriate imaging dishes/plates.

2. Probe Preparation
- Prepare Bop-JF646 working solution in media.

3. Cell Labeling
- Incubate cells with Bop-JF646 solution.

4. Imaging
- Acquire images using the appropriate microscopy technique.

5. Data Analysis
- Quantify fluorescence, colocalization, etc.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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